methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate

• Molecular Formula: C27H30N2O7
• Molecular Weight: 494.5 g/mol
• IUPAC Name: (E)-[2-(4-methoxycarbonylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(3-methoxyphenyl)methanolate
• InChI: InChI=1S/C27H30N2O7/c1-34-21-6-3-5-20(17-21)24(30)22-23(18-7-9-19(10-8-18)27(33)35-2)29(26(32)25(22)31)12-4-11-28-13-15-36-16-14-28/h3,5-10,17,23,30H,4,11-16H2,1-2H3/b24-22+
• InChI Key: RMKIOYSXKGYMFU-ZNTNEXAZSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=C(C=C4)C(=O)OC)/[O-]
• SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=C(C=C4)C(=O)OC)O
• Canonical SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=C(C=C4)C(=O)OC)[O-]

Description

Methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate, also known as MMHPP, is a synthetic compound that has been developed for scientific research purposes. MMHPP is a potent and selective inhibitor of the proteasome, which is an essential component of the cellular protein degradation machinery. Due to its unique structure and mechanism of action, MMHPP has become an important tool for studying the role of proteasome in various biological processes.

Mechanism of Action

Methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate inhibits the chymotrypsin-like activity of the proteasome by binding to the catalytic site of the proteasome. This leads to the accumulation of ubiquitinated proteins, which can result in cell death or cell cycle arrest. methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate is a reversible inhibitor of the proteasome, and its effects can be reversed by removing the compound from the cells.
Biochemical and Physiological Effects:
methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumor xenografts in animal models. It has also been shown to have anti-inflammatory effects in animal models of autoimmune diseases. methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate has been used to study the effects of proteasome inhibition on cellular signaling pathways and to identify potential therapeutic targets.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate in lab experiments include its potency and selectivity for the proteasome, which allows for specific inhibition of proteasome activity. methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate is also a reversible inhibitor, which allows for the study of proteasome function both in the presence and absence of the compound. However, the limitations of using methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate in lab experiments include its complex synthesis process and its potential toxicity to cells at high concentrations.

Future Directions

There are many potential future directions for the use of methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate in scientific research. One area of interest is the development of methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate derivatives with improved potency and selectivity for the proteasome. Another area of interest is the identification of specific cellular pathways that are affected by proteasome inhibition, which could lead to the development of targeted therapies for various diseases. Additionally, the use of methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate in combination with other drugs or therapies could enhance its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate involves several steps, including the preparation of key intermediates and the coupling of these intermediates to form the final product. The synthesis process is complex and requires expertise in organic chemistry. The detailed synthesis method of methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate is beyond the scope of this paper, but it can be found in the relevant scientific literature.

Scientific Research Applications

Methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate has been widely used in scientific research to investigate the role of proteasome in various biological processes. Proteasome is involved in the degradation of many cellular proteins, including those that regulate cell cycle, apoptosis, and DNA repair. Dysregulation of proteasome activity has been implicated in many diseases, such as cancer, neurodegenerative disorders, and autoimmune diseases. methyl 4-{4-hydroxy-3-(3-methoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate has been used to study the effects of proteasome inhibition on these diseases and to identify potential therapeutic targets.